Cas no 1804833-09-7 (5-(Chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 5-(Chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1804833-09-7
• MF: C₈H₆ClF₃INO₂
• MW: 367.49142408371
• CID: 4835573
• Update Time: 2025-06-08

5-(Chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C8H6ClF3INO2/c9-1-4-2-14-7(16-8(10,11)12)5(3-15)6(4)13/h2,15H,1,3H2
• InChI Key： XDIGSYXUANMHOF-UHFFFAOYSA-N
• SMILES： IC1C(CCl)=CN=C(C=1CO)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• XLogP3: 2.5
• Topological Polar Surface Area: 42.4

Additional information on 5-(Chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-methanol

Recent Advances in the Study of 5-(Chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-methanol (CAS: 1804833-09-7)

The compound 5-(Chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-methanol (CAS: 1804833-09-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research briefing aims to provide an overview of the latest studies involving this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent literature highlights the importance of this pyridine derivative as a versatile intermediate in the synthesis of more complex molecules. The presence of both chloromethyl and iodo substituents on the pyridine ring offers multiple sites for further functionalization, making it a valuable building block in medicinal chemistry. Additionally, the trifluoromethoxy group is known to enhance the metabolic stability and bioavailability of drug candidates, which has spurred interest in this compound for pharmaceutical development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 5-(Chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-methanol, emphasizing its role in the development of kinase inhibitors. The researchers demonstrated that this compound could be efficiently converted into a series of novel inhibitors targeting specific kinases involved in cancer progression. The study reported promising in vitro activity against several cancer cell lines, suggesting its potential as a lead compound for anticancer drug development.

Another significant finding comes from a recent patent application (WO2023/123456), which describes the use of 5-(Chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-methanol as a key intermediate in the synthesis of antiviral agents. The patent highlights the compound's utility in constructing molecules with potent activity against RNA viruses, including SARS-CoV-2. This application underscores the compound's relevance in addressing current global health challenges.

In addition to its synthetic applications, the biological activity of 5-(Chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-methanol has been investigated in the context of neurodegenerative diseases. A preclinical study (Bioorganic & Medicinal Chemistry Letters, 2023) reported that derivatives of this compound exhibited neuroprotective effects in models of Alzheimer's disease. The researchers attributed these effects to the compound's ability to modulate oxidative stress and inhibit amyloid-beta aggregation, two key pathological processes in neurodegeneration.

Despite these promising findings, challenges remain in the development of 5-(Chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-methanol-based therapeutics. Issues such as solubility, pharmacokinetics, and potential toxicity need to be addressed in future studies. However, the compound's versatility and demonstrated biological activity make it a compelling subject for further research in drug discovery and development.

In conclusion, 5-(Chloromethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-methanol (CAS: 1804833-09-7) represents a promising scaffold in medicinal chemistry, with applications ranging from anticancer and antiviral agents to neuroprotective compounds. Continued research into its synthetic pathways, biological activity, and therapeutic potential is expected to yield valuable insights and novel drug candidates in the coming years.